Cas no 683262-15-9 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683262-15-9
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 5981413
• PubChem ID: 4098304
• Update Time: 2025-07-02

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• Benzamide, N-[4-(2,5-dimethylphenyl)-2-thiazolyl]-4-[(2-methyl-1-piperidinyl)sulfonyl]-
• 683262-15-9
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• Oprea1_396931
• F1122-0331
• AKOS024603156
• N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide
• AB00673353-01
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide

• Inchi： 1S/C24H27N3O3S2/c1-16-7-8-17(2)21(14-16)22-15-31-24(25-22)26-23(28)19-9-11-20(12-10-19)32(29,30)27-13-5-4-6-18(27)3/h7-12,14-15,18H,4-6,13H2,1-3H3,(H,25,26,28)
• InChI Key： AKKKHGCQQOCLKE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)C1=CC=C(S(N2CCCCC2C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 469.14938408g/mol
• Monoisotopic Mass: 469.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• pka: 6.57±0.50(Predicted)

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

N-4-(2,5-Dimethylphenyl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No 683262-15-9)

N-4-(2,5-Dimethylphenyl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide, also known by its CAS registry number 683262-15-9, is a complex organic compound with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound has garnered significant attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a benzamide core, which is a common motif in many bioactive molecules. The benzamide group is attached to a sulfonamide moiety, which is further connected to a 1,3-thiazole ring. The thiazole ring itself is substituted with a 2,5-dimethylphenyl group, adding to the compound's complexity and potential for interactions with biological targets. Additionally, the sulfonamide group is linked to a 2-methylpiperidine ring, which introduces significant steric bulk and potentially enhances the compound's pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring various synthetic pathways to optimize its production. One notable approach involves the use of microwave-assisted synthesis techniques, which have been shown to significantly reduce reaction times while maintaining high yields. This method has been particularly effective in forming the sulfonamide bond, a critical step in the synthesis process.

The biological activity of CAS No 683262-15-9 has been extensively investigated in vitro and in vivo models. Early findings suggest that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory processes, making it a promising candidate for anti-inflammatory drug development. Furthermore, preliminary toxicity studies indicate that the compound demonstrates low cytotoxicity against normal human cells, which is a favorable attribute for potential therapeutic applications.

In terms of pharmacokinetics, recent research has highlighted the compound's excellent solubility and bioavailability when administered orally. These properties are crucial for developing drugs that can be effectively absorbed and distributed within the body. Additionally, studies on metabolic stability have revealed that the compound undergoes minimal phase I metabolism, which may contribute to its prolonged half-life and reduced risk of drug-drug interactions.

The structural versatility of N-4-(2,5-Dimethylphenyl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide also makes it an attractive scaffold for further chemical modifications. Researchers are currently exploring the effects of substituting different groups on the benzene rings and thiazole moiety to enhance specific pharmacological properties such as selectivity and potency against target enzymes.

In conclusion, CAS No 683262-15-9 represents a significant advancement in the field of medicinal chemistry due to its unique structure and promising biological profile. With ongoing research focusing on optimizing its synthesis and exploring its therapeutic potential, this compound holds great promise for future drug development efforts.